Cas no 113948-07-5 (N-ethyl-4-iodoBenzamide)

• Product Name: N-ethyl-4-iodoBenzamide
• CAS No: 113948-07-5
• MF: C₉H₁₀INO
• MW: 275.086274623871
• MDL: MFCD03703872
• CID: 2137140
• PubChem ID: 875746
• Update Time: 2025-07-15

N-ethyl-4-iodoBenzamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-iodoBenzamide
• BS-30133
• AKOS003341249
• STK225354
• Z30281227
• SCHEMBL7715145
• Benzamide, N-ethyl-4-iodo-
• G29283
• DA-47789
• SR-01000230448
• SR-01000230448-1
• EN300-81748
• 113948-07-5
• GWPYHDFCCRYKCZ-UHFFFAOYSA-N
• NEA94807

• MDL： MFCD03703872
• Inchi： 1S/C9H10INO/c1-2-11-9(12)7-3-5-8(10)6-4-7/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： GWPYHDFCCRYKCZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(NCC)=O

Computed Properties

• Exact Mass: 274.98071Da
• Monoisotopic Mass: 274.98071Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 357.8±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-ethyl-4-iodoBenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-ethyl-4-iodoBenzamide

Comprehensive Overview of N-ethyl-4-iodoBenzamide (CAS No. 113948-07-5): Properties, Applications, and Research Insights

N-ethyl-4-iodoBenzamide (CAS No. 113948-07-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This iodinated benzamide derivative is characterized by the presence of an ethyl group attached to the nitrogen atom and an iodine substituent at the para position of the benzene ring. The compound's molecular formula is C₉H₁₀INO, with a molecular weight of 275.09 g/mol. Its iodo-substituted aromatic structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules and advanced materials.

In recent years, the demand for halogenated benzamides like N-ethyl-4-iodoBenzamide has surged, driven by their utility in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in constructing complex molecular architectures for drug discovery and material science. Researchers frequently search for "iodo benzamide derivatives" or "CAS 113948-07-5 applications" to explore its role in catalysis and medicinal chemistry. The compound's electron-rich aromatic system and iodine leaving group enhance its reactivity, making it a preferred choice for palladium-catalyzed transformations.

The synthesis of N-ethyl-4-iodoBenzamide typically involves the iodination of 4-ethylaminobenzoic acid followed by amidation or direct functionalization of pre-formed benzamide scaffolds. Its purity and stability are critical for reproducibility in research, prompting queries like "how to purify N-ethyl-4-iodoBenzamide" or "storage conditions for CAS 113948-07-5." Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its structural integrity and assess its suitability for specific applications.

Beyond synthetic chemistry, N-ethyl-4-iodoBenzamide has shown promise in biochemical studies, particularly in probing enzyme mechanisms and protein-ligand interactions. Its iodine atom serves as a heavy atom label in X-ray crystallography, aiding in the determination of molecular structures. This feature aligns with trending topics like "structural biology tools" and "heavy atom labeling techniques," which are frequently discussed in academic forums and search engines. Additionally, the compound's potential as a precursor for radiopharmaceuticals has sparked interest in nuclear medicine, though this remains an area of ongoing investigation.

Environmental and safety considerations are also paramount when handling N-ethyl-4-iodoBenzamide. While not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended. Searches for "safety data sheet for CAS 113948-07-5" reflect user concerns about handling protocols. The compound's stability under various conditions (e.g., temperature, pH) is another area of interest, particularly for industrial-scale applications.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize iodo-substituted benzamides, including N-ethyl-4-iodoBenzamide. Keywords like "eco-friendly halogenation methods" and "catalytic iodination" highlight this trend. Innovations in photoredox catalysis and electrochemical synthesis are being evaluated to reduce reliance on traditional halogenation reagents, which often generate stoichiometric waste.

The commercial availability of N-ethyl-4-iodoBenzamide through specialty chemical suppliers has facilitated its adoption in diverse research projects. However, cost and scalability remain challenges, prompting inquiries such as "bulk suppliers of CAS 113948-07-5" or "cost-effective synthesis routes." Collaborative efforts between academia and industry are addressing these barriers, with a focus on optimizing reaction yields and reducing production costs.

Looking ahead, the versatility of N-ethyl-4-iodoBenzamide ensures its continued relevance in scientific exploration. Emerging fields like click chemistry and bioconjugation may further expand its utility, particularly in designing targeted drug delivery systems or diagnostic probes. As interdisciplinary research grows, this compound is poised to play a pivotal role in bridging chemistry with biology and materials science.